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molecular formula C11H13N5O2S B8699295 6-hydrazino-N-methyl-N-pyridin-2-ylpyridine-3-sulfonamide

6-hydrazino-N-methyl-N-pyridin-2-ylpyridine-3-sulfonamide

Cat. No. B8699295
M. Wt: 279.32 g/mol
InChI Key: DXAOSKKPTQTKGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09359329B2

Procedure details

A solution of 1.4 g (4.9 mmol) of 6-chloro-N-methyl-N-pyridin-2-ylpyridine-3-sulfonamide and 0.96 mL (19.7 mmol) of hydrazine monohydrate in 8 mL of EtOH is heated for 12 hours at 80° C. The precipitate obtained, after cooling to room temperature, is filtered off, washed with 10 mL of EtOH and then dried under vacuum. 0.85 g of 6-hydrazino-N-methyl-N-pyridin-2-ylpyridine-3-sulfonamide is obtained in the form of pale yellow crystals.
Name
6-chloro-N-methyl-N-pyridin-2-ylpyridine-3-sulfonamide
Quantity
1.4 g
Type
reactant
Reaction Step One
Name
hydrazine monohydrate
Quantity
0.96 mL
Type
reactant
Reaction Step One
Name
EtOH
Quantity
8 mL
Type
solvent
Reaction Step One
Name
6-hydrazino-N-methyl-N-pyridin-2-ylpyridine-3-sulfonamide
Yield
62%

Identifiers

REACTION_CXSMILES
Cl[C:2]1[N:7]=[CH:6][C:5]([S:8]([N:11]([CH3:18])[C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][N:13]=2)(=[O:10])=[O:9])=[CH:4][CH:3]=1.O.[NH2:20][NH2:21]>CCO>[NH:20]([C:2]1[N:7]=[CH:6][C:5]([S:8]([N:11]([CH3:18])[C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][N:13]=2)(=[O:10])=[O:9])=[CH:4][CH:3]=1)[NH2:21] |f:1.2|

Inputs

Step One
Name
6-chloro-N-methyl-N-pyridin-2-ylpyridine-3-sulfonamide
Quantity
1.4 g
Type
reactant
Smiles
ClC1=CC=C(C=N1)S(=O)(=O)N(C1=NC=CC=C1)C
Name
hydrazine monohydrate
Quantity
0.96 mL
Type
reactant
Smiles
O.NN
Name
EtOH
Quantity
8 mL
Type
solvent
Smiles
CCO

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The precipitate obtained
FILTRATION
Type
FILTRATION
Details
is filtered off
WASH
Type
WASH
Details
washed with 10 mL of EtOH
CUSTOM
Type
CUSTOM
Details
dried under vacuum

Outcomes

Product
Name
6-hydrazino-N-methyl-N-pyridin-2-ylpyridine-3-sulfonamide
Type
product
Smiles
N(N)C1=CC=C(C=N1)S(=O)(=O)N(C1=NC=CC=C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.85 g
YIELD: PERCENTYIELD 62%
YIELD: CALCULATEDPERCENTYIELD 62.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.